3-Oxo-5-indanesulfonoyl chloride

• IUPAC Name: 3-oxo-1,2-dihydroindene-5-sulfonyl chloride
• InChI: InChI=1S/C9H7ClO3S/c10-14(12,13)7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5H,2,4H2
• InChI Key: LRHGGWRIMQOJLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=CC(=C2)S(=O)(=O)Cl
• Molecular Formula: C9H7ClO3S
• Molecular Weight: 230.67 g/mol
• CAS RN: 255895-78-4

Description

3-Oxo-5-indanesulfonoyl chloride (3-OSC) is a chemical compound belonging to the class of indanesulfonoyl chlorides, which are widely used in chemical synthesis and as intermediates in the pharmaceutical industry. This compound is a white solid that is soluble in water, ethanol, and other organic solvents. It has a molecular weight of about 310.5 g/mol and a melting point of about 108-110 °C. 3-OSC is widely used in the synthesis of various organic compounds, and it has been the subject of numerous scientific studies due to its potential applications in medicine and biotechnology.

Scientific Research Applications

Synthesis of Quinolines and Aldehydes

3-Oxo-5-indanesulfonoyl chloride has been utilized in the synthesis of various chemical compounds. For instance, it was involved in the synthesis of 3-aryl substituted quinolines using a one-pot method, which is significant in organic chemistry and pharmaceutical research. The process involved a ring-opening-rearrangement reaction followed by Meinwald-Friedlnder reaction, yielding 3-aryl substituted quinolines in 51% to 74% yields and 3-oxo-2,3-diarylpropionaldehydes in 48% to 89% yields (Tang Jie, 2012).

Catalysis and Sulfonation

Research shows that variants of this compound, like sulfonic acid derivatives, have been utilized in catalytic processes and sulfoalkylation reactions. For example, a study detailed the preparation of nucleophilic sulfoalkylation reagents from corresponding chloroalkylsulfonyl chlorides, enhancing the hydrophilicity of polymers and proteins (Adamczyk, Chen, & Mattingly, 2001).

Heterocyclic Compound Synthesis

The compound has also been used in the solid-phase synthesis of heterocyclic compounds, particularly 1,3-oxazolidin-2-ones. This process involved polymer-supported sulfonyl chloride, underscoring the compound's importance in the development of new methodologies for heterocyclic chemistry (Holte, Thijs, & Zwanenburg, 1998).

Studies in Molecular Structure

Another study investigated cyclic sulfonium salts with structures involving six-membered rings. The research focused on the molecular structures obtained from X-ray diffraction, highlighting the structural characteristics of similar compounds (Szabó et al., 1990).

Application in Nanoparticle Synthesis

This compound derivatives have been employed in the creation of magnetically separable nanoparticles. For example, graphene oxide anchored sulfonic acid nanoparticles were synthesized for catalytic applications, demonstrating the compound's role in advanced material science (Zhang et al., 2016).

Safety and Hazards

Handling 3-Oxo-5-indanesulfonoyl chloride requires caution. It is advised to avoid dust formation, breathing in mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of a spill or leak, personnel should be evacuated to safe areas.